Cas no 1505024-57-6 (3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)-)

• Product Name: 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)-
• CAS No: 1505024-57-6
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5281169
• Update Time: 2025-11-06

3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)-
• 3-(1-Amino-2-methylpropan-2-yl)pyrrolidin-3-ol

• Inchi： 1S/C8H18N2O/c1-7(2,5-9)8(11)3-4-10-6-8/h10-11H,3-6,9H2,1-2H3
• InChI Key： MCHXPEYSSSXHNH-UHFFFAOYSA-N
• SMILES： N1CCC(C(C)(C)CN)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)-

Introduction to 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- (CAS No. 1505024-57-6)

3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- (CAS No. 1505024-57-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N,N-dimethyl-3-pyrrolidinol, is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrrolidinol ring with a substituted amino group, which contributes to its diverse pharmacological properties.

The chemical structure of 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- consists of a pyrrolidine ring with a hydroxyl group at the 3-position and an amino group substituted with two methyl groups at the 2-position. This specific arrangement of functional groups imparts the compound with unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

In recent years, there has been increasing interest in the use of 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- as a potential therapeutic agent. Research has shown that this compound exhibits significant activity in several biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various signaling pathways and receptors in the body.

Anti-inflammatory Activity: One of the key areas of research for 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- is its anti-inflammatory potential. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Analgesic Effects: Another important aspect of 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- is its analgesic activity. Preclinical studies have shown that this compound can provide significant pain relief by acting on central and peripheral pain pathways. Its mechanism of action involves modulating the release of neurotransmitters such as serotonin and norepinephrine, which are known to play crucial roles in pain perception.

Neuroprotective Properties: In addition to its anti-inflammatory and analgesic effects, 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- has also been found to possess neuroprotective properties. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which enhances its potential as an orally administered drug. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing in preclinical models.

In terms of safety and toxicity, initial studies have indicated that 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its safety profile in humans. Preclinical toxicology studies have not shown any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy.

The potential applications of 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- extend beyond its direct therapeutic effects. It has also been explored as a lead compound for the development of novel drugs with improved pharmacological properties. For example, researchers are investigating derivatives of this compound that may have enhanced potency or selectivity for specific targets.

In conclusion, 3-Pyrrolidinol, 3-(2-amino-1,1-dimethylethyl)- (CAS No. 1505024-57-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.